2,4-Imidazolidinedione, 5-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-

Specification

• CAS No.: 127815-07-0
• Molecular Formula: C11H7N3O3
• Molecular Weight: 229.19 g/mol
• IUPAC Name: 3-(5-hydroxy-2-oxo-1,3-dihydroimidazol-4-yl)indol-2-one
• Standard InChI: InChI=1S/C11H7N3O3/c15-9-7(8-10(16)14-11(17)13-8)5-3-1-2-4-6(5)12-9/h1-4,16H,(H2,13,14,17)
• Standard InChI Key: RTQNWGNTTJPAQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=O)N=C2C=C1)C3=C(NC(=O)N3)O

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

2,4-Imidazolidinedione, 5-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)- is a hybrid molecule combining a 2,4-imidazolidinedione (hydantoin) core with a substituted indole moiety. Its systematic IUPAC name is 4-[(Z)-(5-bromoindol-3-ylidene)methyl]-5-hydroxy-1,3-dihydroimidazol-2-one. The molecular formula is C₁₂H₈BrN₃O₂, with a molecular weight of 306.11 g/mol. The Z-configuration of the double bond between the indole and imidazolidinedione components is critical for its stereochemical properties.

Structural Features

The compound features:

• A 2,4-imidazolidinedione ring (hydantoin) with substituents at positions 1, 3, and 5.

• A 5-bromoindole group linked via a methylene bridge at position 5 of the hydantoin core.

• Tautomeric equilibria between keto-enol forms due to the presence of hydroxyl and carbonyl groups.

The SMILES notation C1=CC2=C(C=C1Br)/C(=C/C3=C(NC(=O)N3)O)/C=N2 and InChI key CKZLUYROWPQTLH-ZZXKWVIFSA-N further define its connectivity and stereochemistry.

Synthesis and Structural Modification

Conventional Synthesis Routes

The compound can be synthesized via cyclocondensation reactions between indole-2,3-diones and hydrazine derivatives. For example, 5-bromo-1H-indole-2,3-dione reacts with semicarbazide or thiosemicarbazide under acidic conditions to form hydrazone intermediates, which undergo cyclization to yield the target compound. A typical protocol involves refluxing equimolar amounts of reactants in ethanol or water for 6–8 hours, achieving yields of 54–75%.

Microwave-Assisted Synthesis

Recent advancements utilize microwave irradiation to enhance reaction efficiency. For instance, irradiating a mixture of 5-bromoindole-2,3-dione and thiosemicarbazide in water for 3–6 minutes at 2450 MHz produces the hydrazone precursor, which is subsequently cyclized using alkali carbonates. This method reduces reaction times to <10 minutes and improves yields to 85–90%.

Table 1: Comparative Synthesis Methods

Method	Conditions	Yield (%)	Time
Conventional	Ethanol reflux	54–75	6–8 hours
Microwave	Water, 2450 MHz	85–90	3–6 minutes

Pharmacological Activities

Anticoagulant Effects

In activated partial thromboplastin time (APTT) assays, derivatives of this compound prolonged clotting times by >1000 seconds at 100 µM concentrations, outperforming heparin in anticoagulant efficacy. This activity is attributed to interactions with factor Xa and thrombin.

Additional Biological Activities

• Antifungal Activity: Disrupts ergosterol biosynthesis in Candida albicans (MIC: 8 µg/mL).

• Antioxidant Properties: Scavenges free radicals with an EC₅₀ of 12.5 µM in DPPH assays.

Analytical Characterization

Spectroscopic Techniques

• IR Spectroscopy: Peaks at 1720 cm⁻¹ (C=O stretch) and 1605 cm⁻¹ (C=N stretch) confirm the hydantoin and indole moieties.

• ¹H-NMR: Signals at δ 10.2 ppm (NH indole) and δ 7.8–7.2 ppm (aromatic protons).

• ¹³C-NMR: Resonances at δ 178 ppm (C=O) and δ 150 ppm (C=N).

Mass Spectrometry

The molecular ion peak at m/z 306.11 corresponds to the [M+H]⁺ ion, with fragmentation patterns confirming the bromoindole substituent.